Cas no 1216775-76-6 (5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

5-Benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a fluorinated pyrimidoindole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a fused pyrimidine-indole core and dual fluorine substitutions, enhances its binding affinity and metabolic stability, making it a promising scaffold for drug discovery. The presence of benzyl and fluorobenzyl groups at the 5- and 3-positions, respectively, contributes to its lipophilicity and selectivity toward biological targets. This compound may exhibit improved pharmacokinetic properties due to its fluorine incorporation, which often reduces susceptibility to oxidative degradation. Its structural complexity allows for further derivatization, enabling exploration of structure-activity relationships in therapeutic development.

5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure

1216775-76-6 structure

Product Name:5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

CAS No:1216775-76-6

MF:C₂₄H₁₇F₂N₃O

MW:401.408092260361

CID:5343915

Update Time:2025-05-28

5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

- 5-benzyl-8-fluoro-3-(4-fluorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- 5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 5-BENZYL-8-FLUORO-3-[(4-FLUOROPHENYL)METHYL]PYRIMIDO[5,4-B]INDOL-4-ONE
- 5-benzyl-8-fluoro-3-(4-fluorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
- Inchi： 1S/C24H17F2N3O/c25-18-8-6-17(7-9-18)13-28-15-27-22-20-12-19(26)10-11-21(20)29(23(22)24(28)30)14-16-4-2-1-3-5-16/h1-12,15H,13-14H2
- InChI Key： ZQDMNSKQQXTIKQ-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C1=C(C(N(C=N1)CC1C=CC(=CC=1)F)=O)N2CC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 644
XLogP3: 4.6
Topological Polar Surface Area: 37.6

5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-4078-2μmol	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	2μl	$57.0	2023-04-24
Life Chemicals	F3382-4078-5μmol	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	5μl	$63.0	2023-04-24
Life Chemicals	F3382-4078-10μmol	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	10μl	$69.0	2023-04-24
Life Chemicals	F3382-4078-20μmol	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	20μl	$79.0	2023-04-24
Life Chemicals	F3382-4078-1mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	1mg	$54.0	2023-04-24
Life Chemicals	F3382-4078-2mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	2mg	$59.0	2023-04-24
Life Chemicals	F3382-4078-3mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	3mg	$63.0	2023-04-24
Life Chemicals	F3382-4078-4mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	4mg	$66.0	2023-04-24
Life Chemicals	F3382-4078-5mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	5mg	$69.0	2023-04-24
Life Chemicals	F3382-4078-10mg	5-benzyl-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1216775-76-6	90%+	10mg	$79.0	2023-04-24